![molecular formula C14H22N2O B2408189 (1-(4-Methoxybenzyl)piperidin-4-yl)methanamine CAS No. 117702-38-2](/img/structure/B2408189.png)
(1-(4-Methoxybenzyl)piperidin-4-yl)methanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(1-(4-Methoxybenzyl)piperidin-4-yl)methanamine” is a chemical compound with the molecular formula C14H22N2O . It has an average mass of 234.337 Da and a monoisotopic mass of 234.173218 Da .
Synthesis Analysis
The synthesis of similar compounds involves the reductive amination of 1-benzylpiperidin-4-one with ammonia using Raney-Ni as a catalyst followed by de-protection of the benzyl group and finally by making its salt .Molecular Structure Analysis
The InChI code for this compound is 1S/C14H22N2O/c1-17-14-6-4-13(5-7-14)11-16-9-8-15-10-12-2-3-12/h4-7,12,15H,2-3,8-11H2,1H3 . This code provides a specific representation of the molecule’s structure.Physical and Chemical Properties Analysis
The compound is a liquid with a boiling point of 99-103C/0.3mb . The molecular weight is 234.337 Da .Scientific Research Applications
Asymmetric Synthesis and Chemical Properties
- A study described the asymmetric synthesis of a series of 2-(1-aminoalkyl) piperidines using (-)-2-cyano-6-phenyloxazolopiperidine. This process involved the reduction and hydrogenolysis of certain compounds leading to diamines and substituted diamino alcohols. This methodology has implications for the synthesis of (1-(4-Methoxybenzyl)piperidin-4-yl)methanamine related compounds (Froelich et al., 1996).
Biological Evaluation and Docking Analysis
- A study synthesized novel substituted piperidines and (2-methoxyphenyl)piperazines, starting from key intermediates. Biological evaluation and docking analysis of these compounds were conducted to establish their structure-to-activity relationship. This research is relevant to understanding the biological applications of this compound derivatives (Penjisevic et al., 2016).
Applications in Bone Formation
- A compound targeting the Wnt beta-catenin cellular messaging system for bone disorders treatment was discovered through high-throughput screening. This compound, related to this compound, showed an increase in the trabecular bone formation rate in ovariectomized rats (Pelletier et al., 2009).
Development of Serotonin 5-HT1A Receptor-Biased Agonists
- Novel derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine were designed as "biased agonists" of serotonin 5-HT1A receptors. These compounds were identified as potential antidepressant drug candidates, highlighting their therapeutic application in mental health (Sniecikowska et al., 2019).
Anticonvulsant Activity
- A series of novel Schiff bases of 3-aminomethyl pyridine, which includes compounds related to this compound, were synthesized and screened for anticonvulsant activity. This highlights its potential application in the treatment of seizures (Pandey & Srivastava, 2011).
Safety and Hazards
The compound has several hazard statements including H302, H312, H314, H315, H318, H319, H332, H335 . These codes correspond to various hazards such as harmful if swallowed (H302), harmful in contact with skin (H312), causes severe skin burns and eye damage (H314), causes skin irritation (H315), causes serious eye damage (H318), causes serious eye irritation (H319), harmful if inhaled (H332), and may cause respiratory irritation (H335) .
Properties
IUPAC Name |
[1-[(4-methoxyphenyl)methyl]piperidin-4-yl]methanamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2O/c1-17-14-4-2-13(3-5-14)11-16-8-6-12(10-15)7-9-16/h2-5,12H,6-11,15H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHJBOQLHOJOBAN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CN2CCC(CC2)CN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.34 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.